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For Immediate Implementation by Laboratory and Clinical Research Personnel

Proper disposal of the Lantus® SoloStar® insulin glargine pen is a critical component of
laboratory safety and environmental responsibility. This guide provides detailed, step-by-step
procedures for the safe handling and disposal of used, partially used, and expired Lantus®
SoloStar® pens, ensuring compliance with safety regulations and minimizing risk to personnel
and the environment.

The Lantus® SoloStar® pen, like many insulin products, contains the preservative m-cresol.
This compound is listed under the Resource Conservation and Recovery Act (RCRA) and can
render the waste product a hazardous material if it exceeds a certain concentration. Common
insulin brands, including Lantus®, contain m-cresol at levels significantly above the regulatory
limit of 200 parts per million (ppm), with concentrations ranging from 1,700 to 3,000 ppm.[1]
Consequently, partially used or expired pens must be managed as hazardous pharmaceutical

waste.
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Quantitative Analysis of Needlestick Injuries Associated
with Insulin Pens

To underscore the importance of adherence to these protocols, the following table summarizes
key statistics on needlestick injuries (NSIs) associated with insulin pen use. These incidents
pose a significant occupational hazard, with risks of transmission of bloodborne pathogens.

Statistic Finding Source(s)

Insulin needles are responsible
NSI Prevalence for approximately 20% of all [2]
syringe-related NSls.[2]

Insulin pen-related injuries
] o accounted for nearly 26% of all
Device-Specific Injury Rates o ) [2]
sharp injuries among medical

staff in one study in China.[2]

In nursing homes, insulin pens

) - were the most frequent cause
Setting-Specific Data ) [2][3]

of NSls, accounting for 40.4%

of such injuries.[2][3]

Unsafe needle-handling
practices, such as routine
Activity Leading to Injury handling and recapping, were [2][3]
associated with a majority of
insulin pen-related NSIs.[2][3]

Over 20% of needlestick and

sharps injuries occur to

individuals who were not the
Downstream Risk original user of the device, [4]

such as environmental

services and waste

management personnel.[4]
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Experimental Protocol: Step-by-Step Disposal of
Lantus® SoloStar® Pen

This protocol outlines the mandatory procedure for the disposal of Lantus® SoloStar® pens
within a research or clinical setting.

Materials:

FDA-cleared sharps container

Puncture-resistant gloves

Appropriately labeled hazardous waste container (for partially full/expired pens)

Personal Protective Equipment (PPE) as per institutional guidelines
Procedure:
Part 1: Immediate Needle Disposal

e Do Not Recap the Needle: After administering the dose, do not attempt to replace the inner
needle cap.

o Use the Outer Cap for Removal: Carefully place the outer needle cap on a flat surface. With
one hand, hold the pen and guide the needle into the cap.[5]

o Secure the Cap: Once the needle is covered, use your other hand to firmly press the outer
cap on.

e Unscrew the Needle: Grip the outer cap and unscrew the needle from the pen.[5]

» Dispose of the Needle: Immediately place the capped needle into an FDA-cleared, puncture-
resistant sharps container.[6][7][8]

e Do Not Overfill Sharps Containers: Ensure sharps containers are not filled beyond the
indicated fill line.

Part 2: Pen Disposal
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Scenario A: Empty Pen

o Confirm Pen is Empty: The dose pointer will be at '0' and the injection button cannot be
pulled out further.[5]

 Remove Needle: Follow the steps in Part 1 to remove and dispose of the needle.

o Dispose of Pen Body: An empty Lantus® SoloStar® pen, with the needle removed, can
typically be disposed of in the regular trash.[9] However, always consult your institution's
specific policies on pharmaceutical waste. Some institutions may require all empty pens to
be incinerated.

Scenario B: Partially Used or Expired Pen

e Hazardous Waste Classification: Due to the m-cresol content, partially used or expired
Lantus® SoloStar® pens are considered hazardous pharmaceutical waste.[1]

 Remove Needle: Follow the steps in Part 1 to safely remove and dispose of the needle in a
sharps container.

e Segregate for Hazardous Waste Disposal: Place the pen body into a designated, properly
labeled hazardous waste container for pharmaceuticals.

» Contact Environmental Health & Safety (EHS): Your institution's EHS department should be
contacted for collection and disposal of the hazardous pharmaceutical waste in accordance
with federal, state, and local regulations.[1]

Mandatory Visualization: Lantus SoloStar® Disposal
Workflow

The following diagram illustrates the decision-making process for the proper disposal of a
Lantus SoloStar® pen.
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Lantus SoloStar® Pen
Post-Use

Step 1: Safely Remove Needle
Using Outer Cap

Step 2: Dispose of Needle in
FDA-Cleared Sharps Container

Step 3: Is the Pen Empty?

Yes (Partially Used or Expired)

Step 4b: Segregate Pen Body as
Hazardous Pharmaceutical Waste

Step 4a: Dispose of Empty Pen Body

in Regular or Designated Waste
(per institutional policy)

Step 5: Contact EHS for
Hazardous Waste Collection

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for the Lantus SoloStar® pen.
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By adhering to these procedures, research and scientific professionals can ensure a safe work
environment, maintain regulatory compliance, and contribute to the responsible management
of pharmaceutical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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